Cas no 1083053-33-1 (2,3-Butanedione-13C4)

2,3-Butanedione-13C4 structure
2,3-Butanedione-13C4 structure
Product Name:2,3-Butanedione-13C4
CAS No:1083053-33-1
MF:C4H6O2
MW:90.0598607063293
CID:1061428
PubChem ID:131667386
Update Time:2025-04-20

2,3-Butanedione-13C4 Chemical and Physical Properties

Names and Identifiers

    • 2,3-Butanedione-13C4
    • 2,3-Butanedione-13C4 DISCONTINUED, Please see B690031
    • Diacetyl - 13C4
    • 1083053-33-1
    • (1,2,3,4-13C4)Butane-2,3-dione
    • DB-323422
    • Inchi: 1S/C4H6O2/c1-3(5)4(2)6/h1-2H3/i1+1,2+1,3+1,4+1
    • InChI Key: QSJXEFYPDANLFS-JCDJMFQYSA-N
    • SMILES: O=[13C]([13CH3])[13C]([13CH3])=O

Computed Properties

  • Exact Mass: 90.05019877g/mol
  • Monoisotopic Mass: 90.05019877g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 71.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 34.1Ų
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